Cas no 2172319-33-2 (4-(1-aminobutyl)-2-tert-butyl-5-methylphenol)

• Product Name: 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol
• CAS No: 2172319-33-2
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 6603393
• PubChem ID: 165786559
• Update Time: 2025-10-23

4-(1-aminobutyl)-2-tert-butyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol
• 2172319-33-2
• EN300-1277211

• Inchi： 1S/C15H25NO/c1-6-7-13(16)11-9-12(15(3,4)5)14(17)8-10(11)2/h8-9,13,17H,6-7,16H2,1-5H3
• InChI Key： PEQOMANERWHFPC-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)(C)C)C(CCC)N

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol

Comprehensive Overview of 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol (CAS No. 2172319-33-2)

4-(1-aminobutyl)-2-tert-butyl-5-methylphenol (CAS No. 2172319-33-2) is a specialized phenolic compound with a unique molecular structure, combining an aminobutyl side chain with a tert-butyl and methyl substitution pattern. This compound has garnered significant attention in recent years due to its potential applications in antioxidant formulations, pharmaceutical intermediates, and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for high-performance additives and bioactive molecules.

The molecular architecture of 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol features a phenol core with strategic substitutions that enhance its steric hindrance and electronic effects. The presence of the tert-butyl group at the 2-position and the methyl group at the 5-position contributes to its stability, while the 1-aminobutyl side chain introduces functional versatility. This combination makes it a promising candidate for applications requiring radical scavenging or chelating properties, aligning with current trends in sustainable chemistry and green synthesis.

In the context of antioxidant research, 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol has shown potential as a lipid peroxidation inhibitor, a topic of high interest in nutraceutical and cosmeceutical industries. With consumers increasingly seeking natural-derived antioxidants and skin-protective agents, this compound’s ability to mitigate oxidative stress positions it as a valuable subject for further study. Its structure-activity relationship (SAR) is often compared to that of tocopherols and BHT analogs, making it a focal point in discussions about next-generation stabilizers.

From a synthetic chemistry perspective, the CAS No. 2172319-33-2 compound is notable for its regioselective functionalization opportunities. The aminobutyl moiety allows for further derivatization, enabling the creation of custom-tailored derivatives for specific industrial needs. This adaptability is particularly relevant in drug discovery, where phenolic amines are explored for their bioavailability and targeted delivery potential. Recent publications have highlighted its role in peptide conjugation and prodrug development, addressing common challenges in pharmacokinetic optimization.

The compound’s physicochemical properties, such as its logP value and hydrogen-bonding capacity, have also sparked interest in computational chemistry circles. Molecular modeling studies often cite 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol as a case study for QSAR predictions, especially in projects involving ADMET profiling. These applications tie into broader discussions about AI-driven drug design, a hot topic in biotech innovation forums and academic research.

Industrial adoption of CAS No. 2172319-33-2 is gradually expanding, particularly in polymer stabilization and specialty coatings. Its thermal resistance and UV-blocking characteristics make it suitable for high-temperature materials, coinciding with market demands for durable composites in automotive and aerospace sectors. Manufacturers are increasingly referencing its synergistic effects with other stabilizers, a key consideration in formulation science.

Environmental and regulatory aspects of 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol are also under scrutiny, reflecting global shifts toward REACH compliance and eco-friendly chemistries. While not classified as hazardous, its biodegradability profile and ecotoxicological data are active areas of investigation, resonating with ESG-focused investors and corporate sustainability initiatives.

In summary, 4-(1-aminobutyl)-2-tert-butyl-5-methylphenol (CAS No. 2172319-33-2) represents a multifaceted compound with cross-disciplinary relevance. Its synthetic flexibility, functional performance, and alignment with industry megatrends ensure its continued prominence in both academic journals and industrial patent filings. Future research directions may explore its catalytic applications or biological signaling roles, further solidifying its position in advanced material science and life sciences.